Cas no 1806469-90-8 (2-(3-Bromopropanoyl)-4-nitromandelic acid)

• Product Name: 2-(3-Bromopropanoyl)-4-nitromandelic acid
• CAS No: 1806469-90-8
• MF: C₁₁H₁₀BrNO₆
• MW: 332.104202747345
• CID: 4939340
• Update Time: 2025-07-19

2-(3-Bromopropanoyl)-4-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropanoyl)-4-nitromandelic acid

• Inchi： 1S/C11H10BrNO6/c12-4-3-9(14)8-5-6(13(18)19)1-2-7(8)10(15)11(16)17/h1-2,5,10,15H,3-4H2,(H,16,17)
• InChI Key： HYDBFFFKEUFZJV-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C=CC=1C(C(=O)O)O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 330.96915 g/mol
• Monoisotopic Mass: 330.96915 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 332.10
• XLogP3: 1
• Topological Polar Surface Area: 120

Additional information on 2-(3-Bromopropanoyl)-4-nitromandelic acid

2-(3-Bromopropanoyl)-4-Nitromandelic Acid: A Comprehensive Overview

2-(3-Bromopropanoyl)-4-nitromandelic acid (CAS No. 1806469-90-8) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents and as a valuable intermediate in chemical synthesis.

The molecular structure of 2-(3-bromopropanoyl)-4-nitromandelic acid consists of a benzene ring substituted with a nitro group at the 4-position and an acyl group derived from 3-bromopropanoic acid at the 2-position. The presence of these functional groups imparts distinct chemical properties, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the importance of 2-(3-bromopropanoyl)-4-nitromandelic acid in the context of drug discovery. One notable application is its use as a lead compound in the development of anti-inflammatory drugs. The nitro group, known for its electron-withdrawing properties, can modulate the activity of various enzymes involved in inflammatory pathways. Additionally, the bromo substituent provides a handle for further functionalization, allowing chemists to explore a wide range of derivatives with enhanced biological activity.

In the realm of medicinal chemistry, 2-(3-bromopropanoyl)-4-nitromandelic acid has been investigated for its potential as an inhibitor of specific protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is often associated with various diseases, including cancer and neurodegenerative disorders. By targeting these interactions, 2-(3-bromopropanoyl)-4-nitromandelic acid and its derivatives could offer new therapeutic strategies to address these conditions.

The synthesis of 2-(3-bromopropanoyl)-4-nitromandelic acid typically involves a multi-step process that includes the formation of the benzene ring with the desired substituents. One common approach is to start with 4-nitrobenzaldehyde and undergo a series of reactions to introduce the bromoacyl group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes, reducing the overall cost and improving the scalability of production.

Beyond its medicinal applications, 2-(3-bromopropanoyl)-4-nitromandelic acid has also found utility as a building block in organic synthesis. Its versatile reactivity allows it to participate in a variety of chemical transformations, making it a valuable reagent for constructing complex molecules. For instance, it can be used in coupling reactions to form new carbon-carbon bonds or as a starting material for the synthesis of more elaborate structures.

The physical and chemical properties of 2-(3-bromopropanoyl)-4-nitromandelic acid have been extensively studied. It is generally characterized by its solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point and other thermal properties have been determined through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), providing insights into its stability under different conditions.

In conclusion, 2-(3-bromopropanoyl)-4-nitromandelic acid (CAS No. 1806469-90-8) represents a promising compound with diverse applications in both research and industry. Its unique structural features and versatile reactivity make it an attractive candidate for further exploration in drug discovery and organic synthesis. As ongoing research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and medicinal chemistry.